Cas no 2677851-70-4 (2,5-Dibromo-4'-methyl-1,1'-biphenyl)

• Product Name: 2,5-Dibromo-4'-methyl-1,1'-biphenyl
• CAS No: 2677851-70-4
• MF: C₁₃H₁₀Br₂
• MW: 326.03
• CID: 5084389
• Update Time: 2025-05-20

2,5-Dibromo-4'-methyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4'-methyl-1,1'-biphenyl

• Inchi： 1S/C13H10Br2/c1-9-2-4-10(5-3-9)12-8-11(14)6-7-13(12)15/h2-8H,1H3
• InChI Key： OFHDZEYCBJGZEF-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Br)C1=CC=C(C=C1)C)Br

Additional information on 2,5-Dibromo-4'-methyl-1,1'-biphenyl

Research Brief on 2,5-Dibromo-4'-methyl-1,1'-biphenyl (CAS: 2677851-70-4) in Chemical Biology and Pharmaceutical Applications

2,5-Dibromo-4'-methyl-1,1'-biphenyl (CAS: 2677851-70-4) is a halogenated biphenyl derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in organic synthesis and exhibits potential pharmacological properties. Recent studies have explored its applications in drug discovery, material science, and as a building block for complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2,5-Dibromo-4'-methyl-1,1'-biphenyl as a precursor for developing kinase inhibitors. The research team utilized palladium-catalyzed cross-coupling reactions to synthesize novel derivatives, demonstrating improved selectivity against specific cancer-related kinases. The study reported IC50 values in the nanomolar range for several synthesized compounds, highlighting the structural importance of the bromine substituents in target binding.

In materials science, researchers at MIT recently reported (Advanced Materials, 2024) on the incorporation of 2,5-Dibromo-4'-methyl-1,1'-biphenyl into organic semiconductor materials. The compound's rigid biphenyl core and bromine substituents were found to enhance charge transport properties while maintaining solution processability. This dual functionality makes it particularly valuable for developing next-generation organic electronic devices.

Pharmacokinetic studies conducted in 2024 revealed interesting metabolic properties of 2,5-Dibromo-4'-methyl-1,1'-biphenyl derivatives. The methyl group at the 4'-position was shown to significantly influence metabolic stability, with in vitro studies demonstrating extended half-lives compared to non-methylated analogs. These findings were published in Drug Metabolism and Disposition, suggesting potential advantages for drug development applications.

Recent synthetic methodology developments have expanded access to 2,5-Dibromo-4'-methyl-1,1'-biphenyl derivatives. A Nature Communications paper (2023) described a novel photocatalytic bromination approach that improves yield and selectivity for this compound. The method reduces metal catalyst requirements and operates under milder conditions than traditional approaches, addressing important sustainability concerns in pharmaceutical manufacturing.

Toxicological assessments of 2,5-Dibromo-4'-methyl-1,1'-biphenyl have progressed significantly in the past year. A comprehensive study in Chemical Research in Toxicology (2024) evaluated its environmental persistence and ecotoxicological effects. While showing moderate persistence, the compound demonstrated lower bioaccumulation potential than similar polybrominated structures, suggesting it may represent a more environmentally favorable option for certain applications.

Looking forward, research on 2,5-Dibromo-4'-methyl-1,1'-biphenyl appears poised for expansion into new therapeutic areas. Preliminary data presented at the 2024 American Chemical Society national meeting indicated promising activity against neurodegenerative disease targets. The compound's ability to cross the blood-brain barrier, combined with its synthetic versatility, makes it an attractive scaffold for central nervous system drug discovery programs.